Cas no 1589565-36-5 (Tert-butyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate
• CAS No: 1589565-36-5
• MF: C₁₁H₁₉N₃O₂
• MW: 225.2875
• MDL: MFCD32263269
• CID: 4734146
• PubChem ID: 118234568
• Update Time: 2024-11-08

Tert-butyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate
• Tert-butyl(S)-2-(cyanomethyl)piperazine-1-carboxylate
• (S)-2-(1-Boc-2-piperazinyl)acetonitrile
• MFCD32263269
• P20643
• tert-butyl (S)-2-(cyanomethyl)piperazine-1-carboxylate
• t-Butyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate
• (2S)-1-Boc-2-(cyanomethyl)piperazine
• SCHEMBL16908313
• CS-0137480
• BS-42094
• 1589565-36-5
• DB-419933

• MDL： MFCD32263269
• Inchi： 1S/C11H19N3O2/c1-11(2,3)16-10(15)14-7-6-13-8-9(14)4-5-12/h9,13H,4,6-8H2,1-3H3/t9-/m0/s1
• InChI Key： BTWCKQOWWVNXTC-VIFPVBQESA-N
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])([H])N([H])C([H])([H])[C@]1([H])C([H])([H])C#N)=O

Computed Properties

• Exact Mass: 225.147727g/mol
• Monoisotopic Mass: 225.147727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4
• Molecular Weight: 225.29g/mol
• XLogP3: 0.2